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Compound of Interest

Compound Name: Pyromellitic acid

Cat. No.: B166702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

pyromellitic acid (benzene-1,2,4,5-tetracarboxylic acid). It includes a detailed summary of

reported values, standardized experimental protocols for their determination, and a logical

workflow for the thermal analysis of such compounds. This document is intended to serve as a

valuable resource for professionals in research, development, and quality control.

Core Thermal Properties of Pyromellitic Acid
Pyromellitic acid is a stable, white to yellowish crystalline powder. Its thermal properties,

particularly its melting point, are crucial indicators of purity and are significantly influenced by its

hydration state. The boiling point is less commonly reported, with most sources providing an

estimate, suggesting that the compound may be prone to decomposition at elevated

temperatures before boiling.

Data Presentation: Melting and Boiling Points
The following table summarizes the experimentally determined and estimated thermal

properties of pyromellitic acid from various sources.
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Property Form Value (°C) Citations

Melting Point Anhydrous 276 [1][2]

Anhydrous 281 - 284.5

Anhydrous 286

Dihydrate 242 [2]

Boiling Point - ~317.36 (estimate)

- 585.8 ± 50.0 [3]

Note: The significant variation in reported melting points can be attributed to the presence of

water of crystallization and different analytical methods. The boiling point is generally an

estimate as pyromellitic acid may decompose at higher temperatures.

Experimental Protocols for Thermal Analysis
Accurate determination of melting and boiling points is fundamental for the characterization of

chemical substances. The following sections detail standardized methodologies derived from

internationally recognized protocols such as those from ASTM, OECD, and the United States

Pharmacopeia (USP).

Determination of Melting Point (Capillary Method)
This method is based on the procedures outlined in OECD Guideline 102 and ASTM E324.[1]

[4][5][6] It is suitable for crystalline solids like pyromellitic acid.

Principle: The melting point is the temperature at which the phase transition from solid to liquid

occurs at atmospheric pressure. This is observed visually by heating a small, powdered sample

in a capillary tube.

Apparatus:

A melting point apparatus with a heated metal block or liquid bath.

A calibrated thermometer or temperature sensor with an accuracy of ±0.5°C.
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Glass capillary tubes (0.8-1.2 mm internal diameter, 0.2-0.3 mm wall thickness).[7]

Sample preparation tools (spatula, mortar, and pestle).

Procedure:

Sample Preparation: The pyromellitic acid sample must be thoroughly dried to remove any

residual solvent or moisture, as this can depress the melting point. The dried sample is then

finely powdered.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the sample into the bottom, forming a

column of 2.5-3.5 mm in height.[7]

Measurement:

The loaded capillary tube is placed in the heating block of the melting point apparatus.

The apparatus is heated at a rapid rate to a temperature approximately 10°C below the

expected melting point of pyromellitic acid.

The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

The initial melting point is recorded as the temperature at which the first drop of liquid is

observed.

The final melting point (or clear point) is the temperature at which the last solid particle

melts.

The melting range is the span between the initial and final melting points. For a pure

substance, this range is typically narrow (0.5-1.0°C).

Determination of Boiling Point
Given that pyromellitic acid has a high melting point and may decompose, the determination

of its boiling point requires careful consideration of the method. The OECD Guideline 103

describes several suitable methods.[3][8][9]
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Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methods:

Ebulliometer Method: This method involves measuring the boiling temperature of the

substance in an ebulliometer, which is an apparatus designed for precise boiling point

determination. The temperature of the boiling liquid and its vapor are measured, and the

boiling point is recorded when these temperatures are in equilibrium.

Dynamic Method: A sample is heated in a vessel, and the pressure is varied. The boiling

points at different pressures are recorded, allowing for the determination of the vapor

pressure curve and the normal boiling point by interpolation to standard atmospheric

pressure (101.325 kPa).

Distillation Method: This method determines the boiling range of a substance by distillation. It

is particularly useful for substances that are not entirely pure. The temperatures at which the

first and last drops of distillate are collected define the boiling range.

Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These thermal

analysis techniques can also be used to determine the boiling point. The sample is heated in

a controlled atmosphere, and the onset temperature of the endothermic event corresponding

to boiling is measured.

Procedure (General):

A suitable amount of pyromellitic acid is placed in the appropriate apparatus (e.g.,

ebulliometer, distillation flask).

The sample is heated, and the temperature and pressure are monitored.

For methods other than the dynamic method, the observed boiling point must be corrected to

standard atmospheric pressure.

Visualization of Thermal Analysis Workflow
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The following diagram illustrates a logical workflow for the thermal characterization of a solid

organic compound such as pyromellitic acid.

Workflow for Thermal Analysis of Pyromellitic Acid

Sample Preparation

Melting Point Determination
Boiling Point Determination

Data Analysis & Reporting

Obtain Pyromellitic Acid Sample

Dry Sample (e.g., vacuum oven)
to remove water/solvents

Grind to a Fine Powder

Load Capillary Tube Assess Thermal Stability (TGA)

If boiling point is required

Perform Melting Point Analysis
(e.g., ASTM E324, USP <741>)

Record Melting Range
(Initial and Final Melt)

Compare with Literature Values
& Purity Assessment

Perform Boiling Point Analysis
(e.g., OECD 103)

No significant decomposition

Decomposes before boiling

Record Boiling Point/
Range & Pressure

Final Report Generation
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Click to download full resolution via product page

Caption: Logical workflow for determining the melting and boiling points of pyromellitic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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